Cas no 476004-82-7 (3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-1-triisopropylsilanyl-1h-indole)

3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-1-triisopropylsilanyl-1H-indole is a boronic ester-protected indole derivative, widely utilized in Suzuki-Miyaura cross-coupling reactions due to its stability and reactivity. The triisopropylsilyl (TIPS) group enhances steric protection, preventing unwanted side reactions and improving selectivity during functionalization. The tetramethyl dioxaborolane moiety offers excellent shelf stability and compatibility with various reaction conditions. This compound is particularly valuable in pharmaceutical and materials science research, enabling efficient synthesis of complex heterocyclic frameworks. Its robust structure ensures reliable performance in demanding synthetic applications, making it a preferred intermediate for constructing indole-based scaffolds.

3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-1-triisopropylsilanyl-1h-indole structure

476004-82-7 structure

Product Name:3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-1-triisopropylsilanyl-1h-indole

CAS No:476004-82-7

MF:C₂₃H₃₈BNO₂Si

MW:399.449827671051

MDL:MFCD16659107

CID:2182428

PubChem ID:11395451

Update Time:2025-06-07

3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-1-triisopropylsilanyl-1h-indole Chemical and Physical Properties

Names and Identifiers

- 3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-1-triisopropylsilanyl-1h-indole
- N-TIPS indole-3-boronic acid pinacol ester
- 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triisopropylsilyl)-1H-indole
- 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triisopropylsilyl)indole
- 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-[triisopropylsilyl]indole
- 1-Triisopropylsilanyl-1H-indole-3-boronic acid pinacol ester
- MS-22708
- SCHEMBL29559
- AKOS024261838
- DB-261685
- 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-[tris(propan-2-yl)silyl]-1H-indole
- 476004-82-7
- SB37291
- CS-0452828
- tri(propan-2-yl)-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indol-1-yl]silane
- C23H38BNO2Si
- BUA00482
- MDL： MFCD16659107
- Inchi： 1S/C23H38BNO2Si/c1-16(2)28(17(3)4,18(5)6)25-15-20(19-13-11-12-14-21(19)25)24-26-22(7,8)23(9,10)27-24/h11-18H,1-10H3
- InChI Key： MXFFSQNKCJHCKO-UHFFFAOYSA-N
- SMILES： [Si](C(C)C)(C(C)C)(C(C)C)N1C=C(B2OC(C)(C)C(C)(C)O2)C2C=CC=CC1=2

Computed Properties

Exact Mass: 399.27600
Monoisotopic Mass: 399.2764862g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 28
Rotatable Bond Count: 5
Complexity: 525
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 23.4Å²

Experimental Properties

PSA: 23.39000
LogP: 5.96410

3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-1-triisopropylsilanyl-1h-indole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A199007349-1g	3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triisopropylsilyl)-1H-indole	476004-82-7	95%	1g	$354.24	2023-09-01
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0146P-1g	1-Triisopropylsilanyl-1H-indole-3-boronic acid pinacol ester	476004-82-7	98%	1g	13399.07CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0146P-5g	1-Triisopropylsilanyl-1H-indole-3-boronic acid pinacol ester	476004-82-7	98%	5g	49864.89CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0146P-500mg	1-Triisopropylsilanyl-1H-indole-3-boronic acid pinacol ester	476004-82-7	98%	500mg	7123.56CNY	2021-05-07
eNovation Chemicals LLC	Y1001199-5g	3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triisopropylsilyl)-1H-indole	476004-82-7	95%	5g	$1120	2024-08-02
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0146P-1g	1-Triisopropylsilanyl-1H-indole-3-boronic acid pinacol ester	476004-82-7	98%	1g	¥13815.43	2025-01-21
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0146P-5g	1-Triisopropylsilanyl-1H-indole-3-boronic acid pinacol ester	476004-82-7	98%	5g	¥51414.37	2025-01-21
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0146P-500mg	1-Triisopropylsilanyl-1H-indole-3-boronic acid pinacol ester	476004-82-7	98%	500mg	¥7344.91	2025-01-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1523495-500mg	3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triisopropylsilyl)-1H-indole	476004-82-7	98%	500mg	￥9259.00	2024-05-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1523495-1g	3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triisopropylsilyl)-1H-indole	476004-82-7	98%	1g	￥17418.00	2024-05-12